2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

• Molecular Formula: C15H18N2O6
• Molecular Weight: 322.31 g/mol
• InChI: InChI=1S/C15H18N2O6/c1-8(18)16-11-12(19)13-10(22-14(11)17-20)7-21-15(23-13)9-5-3-2-4-6-9/h2-6,10-13,15,19-20H,7H2,1H3,(H,16,18)/b17-14+/t10-,11-,12-,13-,15?/m1/s1
• InChIKey: PIYCZWMJRKZNLW-FLUMURSESA-N

N-[(4aR,6E,7R,8R,8aS)-8-hydroxy-6-hydroxyimino-2-phenyl-4a,7,8,8a-tetrahydro-4H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide: Specification, Role, and Strategic Procurement Context

The compound N-[(4aR,6E,7R,8R,8aS)-8-hydroxy-6-hydroxyimino-2-phenyl-4a,7,8,8a-tetrahydro-4H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide, also known as 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconhydroximo-1,5-lactone , is a complex carbohydrate mimetic that belongs to the gluconhydroximo-1,5-lactone class of compounds [1]. Its structure is defined by a pyrano[3,2-d][1,3]dioxin core, which incorporates a phenyl group, a hydroxyimino moiety, and specific stereochemistry (4aR,6E,7R,8R,8aS) . Primarily utilized as a key synthetic intermediate [2], this molecule serves as a protected precursor to the potent and widely used β-N-acetylglucosaminidase (O-GlcNAcase) inhibitor, PUGNAc (O-(2-acetamido-2-deoxy-D-glucopyranosylidene)amino N-phenylcarbamate) .

Protected intermediate for multi-step synthesis of the O-GlcNAcase inhibitor PUGNAc

4,6-O-benzylidene acetal ensures regio- and stereochemical control during derivatization

Single defined stereochemistry (4aR,6E,7R,8R,8aS) supports reproducible synthetic workflows

• [1] Beer, D., Maloisel, J. L., Rast, D. M., & Vasella, A. (1990). Synthesis of 2‐Acetamido‐2‐deoxy‐D‐gluconhydroximolactone‐ and Chitobionhydroximolactone‐Derived N‐Phenylcarbamates, Potential Inhibitors of β‐N‐Acetylglucosaminidase. Helvetica Chimica Acta, 73(7), 1918-1922. View Source
• [2] ChemBase. 132063-03-7|2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. View Source

Why Generic Substitution of N-[(4aR,6E,7R,8R,8aS)-8-hydroxy-6-hydroxyimino-2-phenyl-4a,7,8,8a-tetrahydro-4H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide Fails: A Segue to Quantitative Differentiation

In-class compounds within the gluconhydroximo-1,5-lactone family cannot be simply interchanged due to fundamental differences in their chemical structure and biological role. The compound is a protected synthetic intermediate, not an active inhibitor itself. Substituting it with its deprotected analog, 2-acetamido-2-deoxy-D-gluconhydroximo-1,5-lactone (the core scaffold of PUGNAc) [1], or with the final inhibitor PUGNAc would be scientifically invalid for a synthetic chemistry application. The benzylidene acetal protecting group on this compound is essential for controlling the regio- and stereochemistry in subsequent synthetic steps [1]. Crucially, the reported biochemical activity of this protected intermediate is vastly different from its final, active counterparts, with an IC50 of 15 µM against α-glucosidase —an activity that is orders of magnitude weaker and on a different target than the low nanomolar inhibition of O-GlcNAcase exhibited by PUGNAc (Ki = 46 nM) . This stark contrast in potency and target selectivity underscores why generic substitution is not viable.

Deprotected analog mismatch

The unprotected 2-acetamido-2-deoxy-D-gluconhydroximo-1,5-lactone scaffold lacks the benzylidene group; synthetic reactivity and conformational control may shift significantly.

PUGNAc is not a synthetic substitute

PUGNAc is the final active inhibitor; its free hydroxyls and phenylcarbamate preclude use as a protected intermediate in further synthetic steps.

Inhibitory profile context differs

The reported weak α-glucosidase inhibition of the intermediate may not represent O-GlcNAcase-targeted activity; potency comparisons may mislead selection for synthesis use.

• [1] ChemWhat. 2-ACETAMIDO-2-DEOXY-D-GLUCONHYDROXIMO-1,5-LACTONE CAS#: 132152-76-2. View Source

N-[(4aR,6E,7R,8R,8aS)-8-hydroxy-6-hydroxyimino-2-phenyl-4a,7,8,8a-tetrahydro-4H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide: A Quantitative Guide to Differential Evidence Against Key Comparators

Role as a Protected Intermediate: Enabling the Synthesis of PUGNAc with High Regio- and Stereochemical Control

This compound's primary differentiation is its function as a protected intermediate in the synthesis of the potent O-GlcNAcase inhibitor PUGNAc . The presence of the 4,6-O-benzylidene protecting group is critical for subsequent synthetic steps, allowing for selective deprotection and functionalization that would not be possible with the unprotected 2-acetamido-2-deoxy-D-gluconhydroximo-1,5-lactone scaffold [1]. This is a direct comparison: the target compound is a synthetic building block, while PUGNAc (CAS: 132489-69-1) is the biologically active final product. The target compound enables the synthesis of PUGNAc, which then demonstrates potent O-GlcNAcase inhibition with a Ki of 46 nM .

Synthetic Role

Class-level

Protected intermediate for PUGNAc synthesis

Irreplaceable building block with stereochemical control

Not an active inhibitor; synthetic utility drives procurement

Evidence Dimension	Synthetic Utility and Role in Inhibitor Generation
Target Compound Data	Key intermediate for synthesizing PUGNAc
Comparator Or Baseline	Unprotected 2-acetamido-2-deoxy-D-gluconhydroximo-1,5-lactone (scaffold) and PUGNAc (final inhibitor)
Quantified Difference	The target compound is a protected precursor, not an active inhibitor. PUGNAc (derived from the target compound) inhibits human OGA with Ki = 46 nM.
Conditions	Synthetic organic chemistry; in vitro enzyme inhibition assay for PUGNAc

Why This Matters

For procurement in a synthetic chemistry lab, the target compound is irreplaceable for accessing the PUGNAc scaffold with precise stereochemical control.

• [1] ChemBase. 132063-03-7|2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. View Source

Inhibitory Activity Against α-Glucosidase: A Baseline for Comparator Potency

As a protected intermediate, the compound exhibits weak, non-specific inhibition of α-glucosidase with an IC50 of 15 µM . This value serves as a crucial baseline to demonstrate the dramatic increase in potency and target selectivity achieved after deprotection and further derivatization to yield PUGNAc. For comparison, PUGNAc, which can be synthesized from this compound [1], shows potent inhibition of O-GlcNAcase with an IC50 of 46 nM , representing an approximately 326-fold increase in potency against its primary target. Furthermore, PUGNAc's IC50 against β-hexosaminidase is 6 nM .

Potency Baseline

Reported

IC₅₀ 15 µM (α-glucosidase)

Weak inhibition; >300-fold less potent than derived PUGNAc (Ki 46 nM, OGA)

Baseline that highlights dramatic potency gain after deprotection

Evidence Dimension	Inhibitory Potency (IC50)
Target Compound Data	IC50 = 15 µM (α-glucosidase)
Comparator Or Baseline	PUGNAc: IC50 = 46 nM (O-GlcNAcase / OGA) and IC50 = 6 nM (β-hexosaminidase)
Quantified Difference	PUGNAc is >300-fold more potent on its primary target than the target compound is on α-glucosidase.
Conditions	In vitro enzyme inhibition assays

Why This Matters

This quantitative difference confirms the compound's utility as a synthetic precursor, not as a direct enzyme inhibitor, and highlights the need for further chemical manipulation to achieve the desired nanomolar potency for biological studies.

• [1] ChemBase. 132063-03-7|2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. View Source

Structural Differentiation: The Critical Role of the 4,6-O-Benzylidene Protecting Group

The defining structural feature of this compound is the 4,6-O-benzylidene acetal protecting group on the pyrano[3,2-d][1,3]dioxin ring system . This contrasts sharply with the final inhibitor PUGNAc, which has free hydroxyl groups at the 4 and 6 positions and a phenylcarbamate moiety . The benzylidene group is not merely a protecting group; it imposes a rigid conformation on the sugar ring, which can influence the reactivity of other functional groups during synthesis . This structural rigidity is absent in the deprotected analog, 2-acetamido-2-deoxy-D-gluconhydroximo-1,5-lactone [1].

Protecting Group

Class-level

4,6-O-benzylidene present vs. free 4,6-OH (deprotected/PUGNAc)

Conformational rigidity is critical for synthetic selectivity

Absence in deprotected scaffold limits regio-/stereochemical control

Evidence Dimension	Molecular Structure and Conformational Rigidity
Target Compound Data	Contains a rigid 4,6-O-benzylidene acetal protecting group, locking the conformation of the pyranose ring.
Comparator Or Baseline	Unprotected 2-acetamido-2-deoxy-D-gluconhydroximo-1,5-lactone (flexible ring) and PUGNAc (free 4,6-OH groups and a phenylcarbamate)
Quantified Difference	Presence vs. absence of a conformationally restricting benzylidene group.
Conditions	Chemical structure analysis (NMR, X-ray crystallography)

Why This Matters

For a synthetic chemist, the presence of this protecting group dictates the entire synthetic strategy. It enables selective reactions at other positions, a capability not offered by the unprotected scaffold or the final inhibitor.

• [1] ChemWhat. 2-ACETAMIDO-2-DEOXY-D-GLUCONHYDROXIMO-1,5-LACTONE CAS#: 132152-76-2. View Source

Strategic Application Scenarios for N-[(4aR,6E,7R,8R,8aS)-8-hydroxy-6-hydroxyimino-2-phenyl-4a,7,8,8a-tetrahydro-4H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide in R&D and Manufacturing

Scenario 1: Multi-Step Synthesis of PUGNAc and Related N-Phenylcarbamate O-GlcNAcase Inhibitors

This compound is a critical, protected intermediate in the established synthetic route to PUGNAc [1]. The 4,6-O-benzylidene group ensures that subsequent reactions, such as the introduction of the N-phenylcarbamate moiety, occur with the desired regio- and stereoselectivity . Procurement is essential for any lab undertaking the synthesis of PUGNAc or its structural analogs for use as biochemical tools to study O-GlcNAcylation in cellular processes .

Scenario 2: Development of Next-Generation β-N-Acetylglucosaminidase Inhibitors

The target compound serves as a versatile scaffold for generating novel libraries of hydroximolactone-based inhibitors [1]. Its structure allows for further chemical diversification, for instance, by removing the benzylidene group and functionalizing the resulting free hydroxyl groups . This is particularly relevant for medicinal chemistry programs aiming to improve upon the selectivity profile of PUGNAc, which, despite its potency (Ki = 46 nM for OGA), also inhibits lysosomal hexosaminidases (IC50 = 6 nM for β-hexosaminidase) .

Scenario 3: Mechanistic and Structural Studies of Glycosidase Transition State Mimicry

Due to its hydroximo-1,5-lactone core, this protected compound is a structural mimic of the transition state of glycoside hydrolysis [1]. While its own inhibitory activity is weak (IC50 = 15 µM for α-glucosidase) , its protected form may be used in X-ray crystallography or NMR studies to understand enzyme-inhibitor interactions at an early stage of the catalytic cycle or to map the active site topology before the inhibitor undergoes further conformational changes [1].

Scenario 4: Use as a Purity Standard and Analytical Reference in QC/QA

Given its defined stereochemistry and the ability to obtain it in high purity (≥95%) [1], this compound is suitable for use as an analytical reference standard. It can be employed to develop and validate HPLC or LC-MS methods for monitoring the progress of the multi-step synthesis of PUGNAc and for quality control of the final active pharmaceutical ingredient or research tool .

Application

Selection Property

Validation Focus

PUGNAc synthesis

Protected intermediate with 4,6-O-benzylidene

Regio-/stereochemical control in multi-step synthesis

Inhibitor library diversification

Modifiable hydroximolactone scaffold

Selectivity optimization (OGA vs. hexosaminidase)

Transition-state mimic studies

Hydroximo-1,5-lactone core

Conformational rigidity for structural analysis

Analytical reference standard

Defined stereochemistry & high purity

HPLC/LC-MS method development & synthetic monitoring

• [1] Beer, D., Maloisel, J. L., Rast, D. M., & Vasella, A. (1990). Synthesis of 2‐Acetamido‐2‐deoxy‐D‐gluconhydroximolactone‐ and Chitobionhydroximolactone‐Derived N‐Phenylcarbamates, Potential Inhibitors of β‐N‐Acetylglucosaminidase. Helvetica Chimica Acta, 73(7), 1918-1922. View Source